Cas no 1566026-66-1 (2-(2-Bromo-4-nitrophenyl)butanoic acid)

• Product Name: 2-(2-Bromo-4-nitrophenyl)butanoic acid
• CAS No: 1566026-66-1
• Molecular Formula: C₁₀H₁₀BrNO₄
• Molecular Weight: 288.094702243805
• CID: 5763439
• PubChem ID: 104572070

2-(2-Bromo-4-nitrophenyl)butanoic acid Properties

Names and Identifiers

• EN300-1916096
• 2-(2-bromo-4-nitrophenyl)butanoic acid
• 1566026-66-1

• InChIKey： PRSNDVUETWFQRO-UHFFFAOYSA-N
• Inchi： 1S/C10H10BrNO4/c1-2-7(10(13)14)8-4-3-6(12(15)16)5-9(8)11/h3-5,7H,2H2,1H3,(H,13,14)
• SMILES： BrC1C=C(C=CC=1C(C(=O)O)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.97932g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 286.97932g/mol
• Heavy Atom Count: 16
• Complexity: 279
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes